Cas no 2138545-26-1 (5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid)
5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2138545-26-1
- EN300-1145916
- 5-(tert-butoxy)-2-chloro-5-oxopentanoic acid
- 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid
-
- Inchi: 1S/C9H15ClO4/c1-9(2,3)14-7(11)5-4-6(10)8(12)13/h6H,4-5H2,1-3H3,(H,12,13)
- InChI Key: OBLKMUAWLYEALZ-UHFFFAOYSA-N
- SMILES: ClC(C(=O)O)CCC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 222.0658866g/mol
- Monoisotopic Mass: 222.0658866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.6Ų
5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1145916-0.05g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 0.05g |
$1261.0 | 2023-06-09 | ||
| Enamine | EN300-1145916-0.1g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 0.1g |
$1320.0 | 2023-06-09 | ||
| Enamine | EN300-1145916-0.25g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 0.25g |
$1381.0 | 2023-06-09 | ||
| Enamine | EN300-1145916-0.5g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 0.5g |
$1440.0 | 2023-06-09 | ||
| Enamine | EN300-1145916-1.0g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 1g |
$1500.0 | 2023-06-09 | ||
| Enamine | EN300-1145916-2.5g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 2.5g |
$2940.0 | 2023-06-09 | ||
| Enamine | EN300-1145916-5.0g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 5g |
$4349.0 | 2023-06-09 | ||
| Enamine | EN300-1145916-10.0g |
5-(tert-butoxy)-2-chloro-5-oxopentanoic acid |
2138545-26-1 | 10g |
$6450.0 | 2023-06-09 |
5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid
Introduction to 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid (CAS No. 2138545-26-1)
5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138545-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of carboxylic acids with functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both a tert-butoxy group and a chloro substituent on a five-carbon chain, terminated by a ketone functionality at the fifth position, endows it with unique reactivity and potential applications in drug development and metabolic studies.
The molecular structure of 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid can be represented as C9H₁₃ClO₄. The tert-butoxy group (—OC(CH₃)₃) provides steric hindrance and stability, which is particularly useful in protecting groups or as a masking agent in synthetic pathways. The chloro substituent (—Cl) introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions, which are fundamental in organic synthesis. The ketone group (—CO—) at the second carbon position allows for further derivatization via reduction, oxidation, or condensation reactions, broadening its utility in chemical transformations.
In recent years, the demand for novel building blocks in medicinal chemistry has led to extensive exploration of compounds like 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid. Its structural features make it an attractive candidate for constructing more complex molecules, particularly in the synthesis of heterocyclic compounds and peptidomimetics. The compound’s ability to participate in various chemical reactions under controlled conditions has been leveraged in the development of libraries for high-throughput screening (HTS) campaigns aimed at identifying bioactive molecules.
One of the most compelling aspects of 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid is its potential role as a precursor in the synthesis of pharmacologically relevant agents. For instance, researchers have explored its use in constructing analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The ketone functionality can be converted into other oxygen-containing heterocycles, such as lactones or enones, which are known motifs in many bioactive compounds. Additionally, the chloro group can be displaced by various nucleophiles to introduce diverse side chains, enabling fine-tuning of physicochemical properties such as solubility and metabolic stability.
Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at strategic positions within the molecule. These transformations have opened up new avenues for designing molecules with enhanced binding affinity and selectivity for biological targets. Moreover, the stability provided by the tert-butoxy group ensures that intermediates derived from 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid remain intact during multi-step syntheses, reducing the likelihood of side reactions and improving overall yields.
The compound’s relevance extends beyond small-molecule drug discovery. It has also been utilized in biochemical studies aimed at understanding enzyme mechanisms and metabolic pathways. For instance, labeled derivatives of 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid can serve as probes to investigate enzymatic activity or as substrates for kinetic studies. The ability to modify specific functional groups allows researchers to generate probes with tailored properties, facilitating detailed mechanistic insights into biological processes.
In conclusion, 5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid (CAS No. 2138545-26-1) represents a valuable asset in modern chemical synthesis and pharmaceutical research. Its unique structural features—combining steric bulk from the tert-butoxy group with electrophilic reactivity from the chloro substituent and versatile transformation potential from the ketone functionality—make it an indispensable tool for medicinal chemists and biochemists alike. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to remain at the forefront of innovation in drug discovery and chemical biology.
2138545-26-1 (5-(Tert-butoxy)-2-chloro-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)